Cas no 2167477-30-5 (2-ethyl-5,6-dimethylthieno2,3-dpyrimidine-4-carboxylic acid)

• Product Name: 2-ethyl-5,6-dimethylthieno2,3-dpyrimidine-4-carboxylic acid
• CAS No: 2167477-30-5
• MF: C₁₁H₁₂N₂O₂S
• MW: 236.290181159973
• CID: 5861863
• PubChem ID: 165508495
• Update Time: 2024-01-01

2-ethyl-5,6-dimethylthieno2,3-dpyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-5,6-dimethylthieno2,3-dpyrimidine-4-carboxylic acid
• 2167477-30-5
• 2-ethyl-5,6-dimethylthieno[2,3-d]pyrimidine-4-carboxylic acid
• EN300-1267814

• Inchi： 1S/C11H12N2O2S/c1-4-7-12-9(11(14)15)8-5(2)6(3)16-10(8)13-7/h4H2,1-3H3,(H,14,15)
• InChI Key： JFXFEAMSLBNYOP-UHFFFAOYSA-N
• SMILES： S1C(C)=C(C)C2=C(C(=O)O)N=C(CC)N=C12

Computed Properties

• Exact Mass: 236.06194880g/mol
• Monoisotopic Mass: 236.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 91.3Ų